Cas no 1823688-66-9 (4-(2-Amino-3-hydroxypropyl)-2-nitrophenol)

• Product Name: 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol
• CAS No: 1823688-66-9
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6288093
• PubChem ID: 77863432
• Update Time: 2025-06-20

4-(2-Amino-3-hydroxypropyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1851673
• 4-(2-amino-3-hydroxypropyl)-2-nitrophenol
• 1823688-66-9
• 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol

• Inchi： 1S/C9H12N2O4/c10-7(5-12)3-6-1-2-9(13)8(4-6)11(14)15/h1-2,4,7,12-13H,3,5,10H2
• InChI Key： QRNRBKADTIDSKL-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC(=C(C=1)[N+](=O)[O-])O)N

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Additional information on 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol

Introduction to 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol (CAS No. 1823688-66-9)

4-(2-Amino-3-hydroxypropyl)-2-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 1823688-66-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a nitrophenol core substituted with an amino and hydroxypropyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of both polar and hydrophobic functional groups makes it a versatile intermediate in the development of novel therapeutic agents.

The structural framework of 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol consists of a nitro-substituted benzene ring connected to an amine-substituted propyl chain. The nitro group (-NO₂) at the 2-position introduces electrophilic reactivity, while the amino (-NH₂) and hydroxy (-OH) groups at the 3-position enhance nucleophilic character. This dual functionality allows for diverse chemical transformations, including nucleophilic aromatic substitution, condensation reactions, and metal-catalyzed coupling processes.

In recent years, there has been growing interest in nitroaromatic compounds due to their applications in medicinal chemistry. The nitro group can be selectively reduced to an amine, a transformation that is widely used in the synthesis of pharmacologically active molecules. For instance, derivatives of nitrophenols have been explored as intermediates in the development of antimicrobial and anti-inflammatory agents. The unique reactivity of 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol makes it a valuable building block for constructing more complex scaffolds with enhanced biological activity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The hydroxypropyl side chain provides a flexible linker that can be further functionalized to introduce additional pharmacophores. This adaptability has led to its use in the design of novel drug candidates targeting various diseases, including cancer and neurological disorders. Recent studies have highlighted the importance of nitrophenols in modulating enzyme activity and receptor binding, making them attractive candidates for therapeutic intervention.

The synthesis of 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes nitration followed by selective reduction and subsequent functionalization of the propyl chain. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, enabling higher yields and cleaner reaction profiles. These improvements are particularly important in pharmaceutical research, where scalability and purity are critical factors.

The biological evaluation of 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Additionally, its ability to interact with biological targets suggests applications in drug discovery programs aimed at developing small-molecule modulators. The compound's structural features also make it suitable for further derivatization, allowing researchers to fine-tune its properties for specific therapeutic applications.

Recent research has also explored the role of nitroaromatic compounds in photodynamic therapy (PDT). The excited-state properties of nitrophenols can lead to the generation of reactive oxygen species (ROS), which can selectively damage malignant cells. 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol has been investigated as a photosensitizer or photosensitizer prodrug due to its ability to undergo one-electron reduction under light irradiation. This process generates intermediates that can participate in redox cycling, leading to oxidative stress and cell death.

The development of new synthetic methodologies has further expanded the utility of this compound. Transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions on the benzene ring, allowing for the creation of structurally diverse derivatives. These advances have opened up new avenues for drug discovery, particularly in the area of targeted therapy where specific molecular recognition is crucial.

The pharmacokinetic properties of 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol are also under investigation to optimize its delivery and efficacy. Studies have focused on improving solubility and bioavailability through structural modifications such as prodrug formulations or conjugation with delivery systems like polymers or nanoparticles. These approaches aim to enhance therapeutic outcomes while minimizing side effects.

In conclusion, 4-(2-Amino-3-hydroxypropyl)-2-nitrophenol (CAS No. 1823688-66-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with applications across multiple therapeutic areas. Continued exploration into its synthetic pathways and biological activities will likely uncover new opportunities for developing innovative treatments for human diseases.